2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid

• IUPAC Name: 2-(1-pyrazin-2-ylpiperidin-3-yl)acetic acid
• InChI: InChI=1S/C11H15N3O2/c15-11(16)6-9-2-1-5-14(8-9)10-7-12-3-4-13-10/h3-4,7,9H,1-2,5-6,8H2,(H,15,16)
• InChI Key: QEZTTXSSYIUUFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CN=C2)CC(=O)O
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid, also known as PZP, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. PZP is a piperidine derivative that has been synthesized through a multi-step process, and its unique structure has led to investigations into its mechanism of action and potential biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid is not fully understood, but it is believed to act as a partial agonist at certain GPCRs, including the dopamine D2 receptor. 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid has been shown to modulate the activity of these receptors in a dose-dependent manner, with higher doses leading to greater activation.
Biochemical and Physiological Effects:
2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of intracellular signaling pathways. 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting its potential use in the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid is its ability to selectively target certain GPCRs, allowing for more precise investigations into their function. However, the limited availability of 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid and its potential toxicity at high doses are significant limitations for lab experiments.

Future Directions

There are several future directions for research on 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid, including the development of more efficient synthesis methods and the investigation of its potential therapeutic applications in various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid and its potential effects on various signaling pathways in the body.
In conclusion, 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid is a chemical compound that has shown promise in various research applications, particularly in the study of GPCRs and their potential therapeutic applications. While there are still many unanswered questions regarding its mechanism of action and potential effects, 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid represents a valuable tool for investigating the function of these important receptors in the body.

Synthesis Methods

The synthesis of 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid involves several steps, including the condensation of 2-bromo-1-pyrazine with piperidine, followed by the addition of acetic acid. The resulting compound is purified through recrystallization and characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid has been investigated for its potential use in various research applications, including as a ligand for G protein-coupled receptors (GPCRs) and as a tool for studying the function of these receptors in vivo. 2-(1-Pyrazin-2-ylpiperidin-3-yl)acetic acid has also been used in studies examining the role of GPCRs in drug addiction and as a potential therapeutic target for various diseases, including cancer and neurological disorders.